Cas no 923587-76-2 (Pentanoic acid, 2-[1-[(1S)-1-carboxyethyl]hydrazinyl]-, ethyl ester, (2S)-)

• Product Name: Pentanoic acid, 2-[1-[(1S)-1-carboxyethyl]hydrazinyl]-, ethyl ester, (2S)-
• CAS No: 923587-76-2
• MF: C₁₀H₂₀N₂O₄
• MW: 232.276803016663
• CID: 736610
• PubChem ID: 71445658
• Update Time: 2025-04-19

Pentanoic acid, 2-[1-[(1S)-1-carboxyethyl]hydrazinyl]-, ethyl ester, (2S)- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 2-[1-[(1S)-1-carboxyethyl]hydrazinyl]-, ethyl ester, (2S)-
• (2S)-2-[amino-[(2S)-1-ethoxy-1-oxopentan-2-yl]amino]propanoic acid
• 923587-76-2
• DTXSID30854174
• (2S)-2-{1-[(2S)-1-Ethoxy-1-oxopentan-2-yl]hydrazinyl}propanoic acid

• Inchi： 1S/C10H20N2O4/c1-4-6-8(10(15)16-5-2)12(11)7(3)9(13)14/h7-8H,4-6,11H2,1-3H3,(H,13,14)/t7-,8-/m0/s1
• InChI Key： WQQMBWSAFCUEIS-YUMQZZPRSA-N
• SMILES： O(CC)C([C@H](CCC)N([C@H](C(=O)O)C)N)=O

Computed Properties

• Exact Mass: 232.14230712g/mol
• Monoisotopic Mass: 232.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 92.9Ų